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Compound of Interest

Compound Name:
(R)-2-Hydroxy-2-phenylpropanoic

acid

Cat. No.: B1270345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-2-Hydroxy-2-phenylpropanoic acid, also known as (R)-(-)-Atrolactic acid, is a chiral

carboxylic acid with significant applications in asymmetric synthesis and potential

pharmacological relevance. This technical guide provides a comprehensive overview of its

chemical identifiers, physicochemical properties, synthesis methodologies, and known

biological activities, presented in a format tailored for the scientific community.

Chemical Identifiers and Physicochemical
Properties
(R)-2-Hydroxy-2-phenylpropanoic acid is a well-characterized compound with established

identifiers and properties. These are crucial for its accurate identification, handling, and

application in research and development.

Table 1: Chemical Identifiers for (R)-2-Hydroxy-2-
phenylpropanoic Acid
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Identifier Value

CAS Number 3966-30-1[1]

IUPAC Name (2R)-2-hydroxy-2-phenylpropanoic acid[1]

Synonyms
(R)-(-)-Atrolactic acid, (R)-alpha-Methylmandelic

acid

Molecular Formula C₉H₁₀O₃[1]

InChI Key NWCHELUCVWSRRS-SECBINFHSA-N[1]

SMILES C--INVALID-LINK--(C(=O)O)c1ccccc1

Table 2: Physicochemical Data for (R)-2-Hydroxy-2-
phenylpropanoic Acid

Property Value

Molecular Weight 166.17 g/mol [1]

Melting Point 113-119 °C[2]

Optical Rotation [α]²⁰/D −49° (c=2 in Water)

pKa 3.467 (for the racemic mixture at 25°C)[3]

Water Solubility
17.04 g/L at 18°C, 21.17 g/L at 25°C (for the

anhydrous racemic mixture)[3]

Appearance White crystals or powder[2]

Spectral Data
Spectral analysis is fundamental for the structural elucidation and purity assessment of (R)-2-
Hydroxy-2-phenylpropanoic acid. Below are representative spectral data for the racemic

compound, atrolactic acid.

Table 3: Spectral Data for Atrolactic Acid (Racemic)
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Spectrum Type Key Peaks/Signals

¹³C NMR

Data for the racemic mixture is available and

indicates the presence of the carboxylic acid,

quaternary alpha-carbon, methyl, and phenyl

carbons.

IR

Spectra for the racemic mixture show

characteristic absorptions for the hydroxyl,

carbonyl, and aromatic functional groups.

Mass Spec
Electron ionization mass spectra are available

for atrolactic acid.[4]

Experimental Protocols
The stereospecific synthesis of (R)-2-Hydroxy-2-phenylpropanoic acid is crucial for its

application in enantioselective processes and for the evaluation of its specific biological

activities.

Stereospecific Synthesis
A key method for the synthesis of (R)-2-Hydroxy-2-phenylpropanoic acid involves the

degradation of carbohydrate derivatives that possess a benzylic center with a known absolute

configuration. A detailed protocol has been described by Inch, Ley, and Rich in the Journal of

the Chemical Society C: Organic (1968). While the full experimental text is not provided here,

the general workflow is outlined below.
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Start with a carbohydrate derivative
 with a known (R)-benzylic center

Chemical degradation of the
 carbohydrate backbone

Isolation and purification of the
 resulting carboxylic acid

(R)-2-Hydroxy-2-phenylpropanoic acid
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Caption: General workflow for the stereospecific synthesis.

Biological Activity and Signaling Pathways
While research into the specific biological roles of (R)-2-Hydroxy-2-phenylpropanoic acid is

ongoing, studies on the related compound, (S)-2-Hydroxy-2-phenylpropanoic acid, suggest

potential anti-inflammatory and analgesic properties.[5] This activity is likely mediated through

the inhibition of prostaglandin synthesis.[5] Phenylpropanoic acids, as a class, are known to

interact with various biological targets, including cyclooxygenase (COX) enzymes. Ibuprofen, a

well-known nonsteroidal anti-inflammatory drug (NSAID), is a 2-phenylpropanoic acid derivative

that functions by inhibiting COX-1 and COX-2.[6]

Hypothesized Mechanism of Action: Inhibition of the
Cyclooxygenase (COX) Pathway
Based on the activity of related compounds, it is hypothesized that (R)-2-Hydroxy-2-
phenylpropanoic acid may exert anti-inflammatory effects by inhibiting the COX pathway,

thereby reducing the production of prostaglandins which are key mediators of inflammation and

pain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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